Cas no 100565-89-7 (Acetic acid,[[2-methyl-3-(9-octadecenyloxy)-2H-pyrazolo[4,3-d]pyrimidin-7-yl]thio]-, ethylester (9CI))

• Product Name: Acetic acid,[[2-methyl-3-(9-octadecenyloxy)-2H-pyrazolo[4,3-d]pyrimidin-7-yl]thio]-, ethylester (9CI)
• CAS No: 100565-89-7
• MF: C₂₈H₄₆N₄O₃S
• MW: 518.754846096039
• CID: 183689
• PubChem ID: 6447791
• Update Time: 2025-04-19

Acetic acid,[[2-methyl-3-(9-octadecenyloxy)-2H-pyrazolo[4,3-d]pyrimidin-7-yl]thio]-, ethylester (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,[[2-methyl-3-(9-octadecenyloxy)-2H-pyrazolo[4,3-d]pyrimidin-7-yl]thio]-, ethylester (9CI)
• ethyl 2-(2-methyl-3-octadec-9-enoxypyrazolo[4,3-d]pyrimidin-7-yl)sulfanylacetate
• ACMC-20m3mz
• AG-D-05934
• AGN-PC-00N9R2
• CTK3J9078
• ETHYL 2-[[8-METHYL-9-[(E)-OCTADEC-9-ENOXY]-2,4,7,8-TETRAZABICYCLO[4.3.0]NONA-2,4,6,9-TETRAEN-5-YL]SULFANYL]ACETATE
• ethyl 2-[2-methyl-3-[(Z)-octadec-9-enoxy]pyrazolo[4,3-d]pyrimidin-7-yl]sulfanylacetate
• SCHEMBL10725069
• Acetic acid, ((2-methyl-3-(9-octadecenyloxy)-2H-pyrazolo(4,3-d)pyrimidin-7-yl)thio)-, ethyl ester, (Z)-
• ethyl 2-[2-methyl-3-[(E)-octadec-9-enoxy]pyrazolo[4,3-d]pyrimidin-7-yl]sulfanylacetate
• SCHEMBL10725061
• 100565-89-7
• 2-Methyl-3-oleyloxy-7-(ethoxycarbonylmethylthio)pyrazolo(4,3-d)pyrimidine

• Inchi： 1S/C28H46N4O3S/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-35-28-26-25(31-32(28)3)27(30-23-29-26)36-22-24(33)34-5-2/h12-13,23H,4-11,14-22H2,1-3H3/b13-12+
• InChI Key： YREPRZUMZASVSP-OUKQBFOZSA-N
• SMILES： S(CC(=O)OCC)C1C2C(=C(N(C)N=2)OCCCCCCCC/C=C/CCCCCCCC)N=CN=1

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 518.32906252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 22
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 79.13